(4-(Aminomethyl)phenyl)methanol
Cat. No. B020502
M. Wt: 137.18 g/mol
InChI Key: WMOUKOAUAFESMR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[C:1](#[N:2])[c:3]1[cH:4][cH:5][c:6]([CH2:7][OH:8])[cH:9][cH:10]1.[CH2:14]([O:15][CH2:16][CH3:17])[CH3:18].[Na+:13].[OH-:12].[OH2:11]>>[CH2:1]([NH2:2])[c:3]1[cH:4][cH:5][c:6]([CH2:7][OH:8])[cH:9][cH:10]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
N#Cc1ccc(CO)cc1
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
CCOCC
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Na+]
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[OH-]
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O
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Outcomes
Product
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Name
|
|
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Type
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product
|
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Smiles
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NCc1ccc(CO)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
